Cas no 547762-39-0 (5-{(tert-butoxy)carbonylamino}-1H-pyrrole-2-carboxylic acid)

• Product Name: 5-{(tert-butoxy)carbonylamino}-1H-pyrrole-2-carboxylic acid
• CAS No: 547762-39-0
• MF: C₁₀H₁₄N₂O₄
• MW: 226.229162693024
• MDL: MFCD08437468
• CID: 3235528
• PubChem ID: 12066246
• Update Time: 2025-04-21

5-{(tert-butoxy)carbonylamino}-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-PYRROLE-2-CARBOXYLIC ACID, 5-[[(1,1-DIMETHYLETHOXY)CARBONYL]AMINO]-
• 5-{(tert-butoxy)carbonylamino}-1H-pyrrole-2-carboxylic acid
• SB62523
• CS-0372233
• 5-((tert-Butoxycarbonyl)amino)-1H-pyrrole-2-carboxylicacid
• E86835
• 547762-39-0
• EN300-10829694
• 5-((tert-Butoxycarbonyl)amino)-1H-pyrrole-2-carboxylic acid
• 5-{[(tert-butoxy)carbonyl]amino}-1H-pyrrole-2-carboxylic acid
• QGC32913

• MDL： MFCD08437468
• Inchi： 1S/C10H14N2O4/c1-10(2,3)16-9(15)12-7-5-4-6(11-7)8(13)14/h4-5,11H,1-3H3,(H,12,15)(H,13,14)
• InChI Key： HHGIJXGRHHGMPI-UHFFFAOYSA-N
• SMILES： N1C(NC(OC(C)(C)C)=O)=CC=C1C(O)=O

Computed Properties

• Exact Mass: 226.09535693Da
• Monoisotopic Mass: 226.09535693Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 91.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives Pyrrole carboxylic acids